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Introduction

U-46619 is a stable synthetic analog of the endoperoxide prostaglandin PGH2 and a potent
agonist of the thromboxane A2 (TP) receptor.[1] While the user request specified 5-trans U-
46619, it is important to note that this is a minor isomer and impurity in most commercial
preparations. The predominantly used and well-characterized compound for research is the 5-
cis isomer, commonly referred to as U-46619.[1] Due to its stability in aqueous solutions, unlike
the highly unstable endogenous ligand thromboxane A2, U-46619 is an invaluable tool for in
vitro and ex vivo studies of TP receptor signaling.[2]

The TP receptor is a G-protein-coupled receptor (GPCR) with two main isoforms, TPa and
TP, which are expressed in various tissues including platelets, smooth muscle cells, and
leukocytes.[3][4] Upon agonist binding, the TP receptor primarily couples to Gq and G13
proteins, initiating downstream signaling cascades.[1] The Gq pathway activation stimulates
phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate
(PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 subsequently binds
to its receptor on the endoplasmic reticulum, triggering the release of stored intracellular
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calcium (Ca2+).[1][5] This increase in cytosolic calcium is a critical second messenger in a

multitude of physiological processes, including platelet aggregation, vasoconstriction, and

smooth muscle contraction.[2][3]

These application notes provide a detailed protocol for measuring intracellular calcium

mobilization induced by U-46619 using the ratiometric fluorescent indicator Fura-2 AM.

Data Presentation

The following table summarizes the effective concentrations of U-46619 required to elicit half-

maximal response (EC50) for various cellular effects, primarily driven by intracellular calcium

mobilization.

Parameter

Cell TypelAssay EC50 (pM) Reference
Measured

Human Platelets Shape Change 0.035 [6]
Myosin Light Chain

Human Platelets Phosphorylation 0.057 [6]
(MLCP)

Human Platelets Serotonin Release 0.536 [6]
Fibrinogen Receptor

Human Platelets o 0.53 [6]
Binding

Human Platelets Aggregation 131 [6]

Rabbit Platelets Shape Change 0.013 [7]

Rabbit Platelets Aggregation 0.58 [7]

0.1-1.0

Rat Neonatal

Ventricular Myocytes

Increase in Basal and
Peak Ca2+

(concentration-

dependent increase)

[8]

Human Umbilical

Artery

Increase in
Intracellular Ca2+ and

Tension

Concentration-

dependent

[2]
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Signaling Pathway

The binding of U-46619 to the TP receptor initiates a signaling cascade that results in the
mobilization of intracellular calcium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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